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Compound of Interest

Compound Name: Tetrahydro-2-furoic acid, (+)-

Cat. No.: B1301991

Essential Safety and Handling Guide for Tetrahydro-
2-furoic acid, (+)-

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Tetrahydro-2-furoic acid, (+)-. The following
procedures are designed to ensure safe operational handling and disposal, minimizing risks
and establishing a secure laboratory environment.

Hazard Identification and Classification

Tetrahydro-2-furoic acid is classified as a hazardous chemical that can cause severe skin burns
and eye damage, and is harmful if swallowed.[1][2][3] Adherence to the safety protocols
outlined below is mandatory to prevent exposure and ensure personal safety.

Hazard Classification Description

Skin Corrosion/Irritation Category 1B: Causes severe skin burns.[2][4]

Category 1: Causes serious eye damage.[1][2]

[4]

Serious Eye Damage/Irritation

Acute Toxicity (Oral) Category 4: Harmful if swallowed.[1]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is the primary defense against chemical
exposure. The type of protective equipment must be selected based on the concentration and
amount of the hazardous substance at the specific workplace.[1]

Protection Type PPE Specification Rationale

Tightly fitting safety goggles or )
i Protects against splashes and
) chemical safety goggles.[1][4]
Eye/Face Protection ) o vapors that can cause severe
[5] An 8-inch minimum face
o ) eye damage.
shield is also required.[1]

Chemical-resistant gloves
(inspect before use).[1][5] A

Skin Protection complete suit protecting

Prevents skin contact, which

) ) can result in severe burns.[1]
against chemicals or a lab coat

should be worn.[1][5]

Use a NIOSH/MSHA-approved
respirator if ventilation is
inadequate, exposure limits
are exceeded, or irritation is o _
) ] ) Protects against inhalation of
Respiratory Protection experienced.[4][5] A full- )
) o ) ) vapors or mists.[1]
facepiece airline respirator in
positive pressure mode may
be necessary for high

concentrations.[4]

Operational and Disposal Plans
Step-by-Step Handling Protocol

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[4][5] Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

e Donning PPE: Put on all required PPE as specified in the table above, ensuring gloves are
inspected for integrity before use.[1]
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» Handling the Acid: Avoid contact with skin and eyes, and do not breathe in vapors or mists.
[1][4] Keep the container tightly closed when not in use.[1] Containers that have been
opened must be carefully resealed and kept upright to prevent leakage.[1]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1][4] Use a
proper glove removal technique (without touching the glove's outer surface) to avoid skin
contact.[1]

Spill Cleanup Procedure

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area.[1] Ensure
adequate ventilation.[1]

» Contain the Spill: Wearing appropriate PPE, prevent the spill from entering drains.[1]

o Absorb the Spill: Soak up the spill using an inert absorbent material such as sand, silica gel,
acid binder, or universal binder.[1][4][6]

o Collect Waste: Carefully scoop the absorbed material into a suitable, closed, and labeled
container for disposal as hazardous waste.[1][4][6]

o Decontaminate: Clean the spill area with soap and plenty of water.[1]

o Dispose of Materials: All contaminated materials, including gloves and absorbent pads, must
be disposed of as hazardous waste.[1]

Waste Disposal Plan

o Containerize Waste: All waste materials, including the chemical itself and any contaminated
items, must be placed in suitable, closed, and clearly labeled containers.[1]

o Labeling: Ensure waste containers are labeled as hazardous waste in accordance with local
regulations.

o Storage: Store waste containers in a designated, secure area away from incompatible
materials.[4][6]
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o Disposal: Dispose of the contents and the container at an approved waste disposal plant.[1]
[2][3][4] Do not dispose of it in the regular trash or pour it down the drain.[1] Contaminated
packaging should be disposed of as unused product.[1]

Physicochemical Data

The following table summarizes key quantitative data for Tetrahydro-2-furoic acid.

Property

Value

Molecular Formula

C5H803[1][2]

Molecular Weight 116.12 g/mol [1][2]

Boiling Point 128 - 129 °C at 13 mmHg[2][4]
Flash Point 139 °C (282.2 °F)[2][4]
Specific Gravity 1.170[2][4]

pH 1.8[2][4]

Vapor Density 4.00[2][4]

Safety Workflow Diagram
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1. Preparation
- Verify fume hood function
- Locate safety shower/eyewash
- Assemble materials

Proceed

2. Don PPE
- Safety Goggles & Face Shield
- Chemical-resistant Gloves
- Lab Coat/Chemical Suit

Proceed

3. Chemical Handling
- Work in fume hood

- Avoid skin/eye contact

- Keep container sealed

1
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,//If spill happens
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4. Post-Handling
- Reseal containe

|
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|
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| Resume work

/ - Clean work area

/
/
/

Execute Spill Protocol,
/

Spill Cleanup
- Evacuate & Ventilate
- Absorb with inert material

5. Decontamination
- Remove PPE correctly
- Wash hands thoroughly

- Collect in waste container

6. Waste Disposal
- Label hazardous waste
- Store in designated area

- Arrange for professional disposal

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for safe handling of Tetrahydro-2-furoic acid.
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First Aid Measures

Immediate medical attention is required in case of exposure.[3]

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Consult a physician.[1]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and consult a physician.[1]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Call a POISON CENTER or doctor/physician immediately.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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